Cas no 5417-86-7 (6-n-Propoxypurine)

• Product Name: 6-n-Propoxypurine
• CAS No: 5417-86-7
• MF: C₈H₁₀N₄O
• MW: 178.191200733185
• CID: 377347
• PubChem ID: 79451
• Update Time: 2025-06-07

6-n-Propoxypurine Chemical and Physical Properties

Names and Identifiers

• 9H-Purine, 6-propoxy-
• 6-N-PROPOXYPURINE
• 6-(Propyloxy)-9H-purine
• 6-propoxy-1H-purine
• 6-Propoxy-7(9)H-purin
• 6-propoxy-7(9)H-purine
• 6-propoxy-7H-purine
• 6-Propoxy-9H-purine
• 6-PROPOXYPURINE
• 6-Propyloxy-1H-purine
• MFCD00022653
• AKOS006273480
• 6-n-Propoxypurine, >=99%
• NSC11594
• NS00032991
• SCHEMBL9094494
• AKOS024319162
• NSC-11594
• EINECS 226-522-0
• DTXSID00202522
• NSC 11594
• FT-0635688
• Purine, 6-propoxy-
• 5417-86-7
• W-203041
• DB-052507
• 6-n-Propoxypurine

• Inchi： 1S/C8H10N4O/c1-2-3-13-8-6-7(10-4-9-6)11-5-12-8/h4-5H,2-3H2,1H3,(H,9,10,11,12)
• InChI Key： UQQKEKTYLCCYSN-UHFFFAOYSA-N
• SMILES： O(C1=C2C(=NC=N1)N=CN2)CCC

Computed Properties

• Exact Mass: 178.08500
• Monoisotopic Mass: 178.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing
• Topological Polar Surface Area: 63.7A^2

Experimental Properties

• Density: 1.286
• Boiling Point: 424.6°Cat760mmHg
• Flash Point: 153.2°C
• Refractive Index: 1.663
• PSA: 63.69000
• LogP: 1.14170

6-n-Propoxypurine Security Information

• WGK Germany：3
• Storage Condition：−20°C